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Cat. No.: S537532
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Drug Identification and Core Properties

The table below summarizes the fundamental physicochemical and regulatory characteristics of Nortriptyline

HCl.

Property Description

Generic Name Nortriptyline / Nortriptyline Hydrochloride (HCl) [1] [2]

Drug Class Tricyclic Antidepressant (TCA), Secondary amine [3]

Brand Names Pamelor, Aventyl [1] [2]

Chemical Formula C₁₉H₂₁N [1]

Molecular Weight 263.3767 g/mol (free base) [1]

Modality Small Molecule [1]

Status FDA-approved; also approved in other regions [1]
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Mechanism of Action and Pharmacodynamics

Nortriptyline's primary mechanism is the inhibition of presynaptic norepinephrine (NE) and serotonin (5-HT)

reuptake, with a higher selectivity for NE [1] [3]. This action increases the synaptic concentration of these

neurotransmitters, which is believed to underlie its antidepressant effect [1].

It also interacts with a wide range of other receptors, which contributes to both its therapeutic and adverse

effects [1]. The following diagram maps its key molecular interactions.
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Nortriptyline's primary and secondary molecular targets.

Pharmacokinetics and Metabolism

Nortriptyline HCl is well-absorbed after oral administration but undergoes significant first-pass metabolism,

leading to a bioavailability ranging from 45% to 85% [1]. Its metabolism is primarily hepatic, largely

mediated by the cytochrome P450 2D6 (CYP2D6) enzyme, with contributions from CYP1A2, CYP2C19,

and CYP3A4 [1]. The key pharmacokinetic parameters are summarized below.

Parameter Value / Description

Absorption & Bioavailability Readily absorbed; 45-85% bioavailability due to first-pass

metabolism [1].
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Parameter Value / Description

Time to Peak Plasma
Concentration

7 to 8.5 hours [1] [3].

Protein Binding Approximately 93% [1].

Volume of Distribution 21 ± 4 L/kg (extensive tissue distribution) [1].

Primary Metabolic Pathway Hepatic, via CYP2D6 (demethylation, hydroxylation) [1] [3].

Primary Route of Elimination Renal (urine) as metabolites [1] [3].

Elimination Half-Life 26 hours (range 16-38 hours) [1].

Dosing, Therapeutic Use, and Precision Medicine

Nortriptyline is FDA-approved for the treatment of Major Depressive Disorder (MDD) [1] [3]. It also has

several well-established off-label uses, including chronic pain, neuropathic pain, migraine prophylaxis,

and smoking cessation [3].

A significant challenge with standard fixed-dose regimens is substantial interindividual variability in plasma

concentrations. Recent research demonstrates that personalized dosing strategies can significantly

improve outcomes [4].

Experimental Protocol: Precision Dosing

A 2025 study compared the accuracy of three dosing strategies for achieving therapeutic plasma

concentrations (50-150 μg/L) [4]:

Standard Dosing: 125 mg/day.
Pharmacogenetics-Based Dosing: Based on the patient's CYP2D6 genotype.

Phenotype-Based Dosing: Based on a single plasma concentration measurement 8-24 hours after
the first dose.
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Methodology: A population pharmacokinetic model was developed using data from a randomized

controlled trial. The model used an early plasma concentration measurement to predict the
individualized dose required to reach a steady-state target of 100 μg/L [4].

Key Findings:
Both personalized strategies were superior to standard dosing in achieving therapeutic

concentrations and reducing variability.
There was no significant difference in performance between pharmacogenetics-based and

phenotype-based dosing [4].

The following table provides the genotype-based dosing recommendations from this study.

CYP2D6 Phenotype Recommended Daily Dose [4]

Poor Metabolizer (PM) 50 mg

Intermediate Metabolizer (IM) 75 mg

Normal Metabolizer (NM) 125 mg

Ultrarapid Metabolizer (UM) 200 mg

Adverse Effects and Major Risks

The therapeutic profile of nortriptyline is balanced by a range of potential adverse effects.

Category Common Effects Serious/Severe Effects

Anticholinergic Dry mouth, blurred vision,

constipation, urinary
retention [3] [2].

Paralytic ileus, increased intraocular pressure [3].

Neuropsychiatric Drowsiness, dizziness,
confusion [2].

Suicidal ideation (in young adults), mania, seizures,
serotonin syndrome [3] [2].

Cardiovascular Tachycardia, palpitations
[3].

Orthostatic hypotension, QT prolongation, heart
block, arrhythmias [3] [2]. Contraindicated in
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Category Common Effects Serious/Severe Effects

patients with Brugada syndrome or recent MI [3]

[2].

Other Weight gain,

photosensitivity, nausea [3]
[2].

Agranulocytosis, leukopenia, hepatitis [3].

Emerging Research and Developments

Beyond its established uses, nortriptyline is being investigated for novel applications.

Drug Repurposing in Oncology: A 2024 study provided evidence that nortriptyline HCl exhibits anti-
tumor activity in gastric cancer (GC) cells [5]. The proposed mechanism involves inducing

oxidative stress by increasing intracellular reactive oxygen species (ROS) and disrupting the
mitochondrial membrane potential, leading to apoptosis [5]. This represents a promising non-

psychiatric therapeutic candidate.
Analytical and Formulation Science: Recent research focuses on improving analysis and delivery.

This includes developing sustainable stability-indicating HPLC methods for related TCAs [6], studying
solubility and thermodynamic properties in various solvents to optimize purification [7], and exploring

novel delivery systems like chitosan-based transdermal patches [8].

Conclusion

Nortriptyline HCl remains a clinically relevant TCA due to its established efficacy in depression and chronic

pain. The field is advancing toward model-informed precision dosing, using pharmacogenetics and

therapeutic drug monitoring to maximize efficacy and minimize toxicity. Emerging preclinical evidence also

suggests potential for drug repurposing in oncology, opening new avenues for research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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